6-Aminofluorescein

Description

6-Aminofluorescein (6-AF) is a synthetic organic compound derived from fluorescein, known for its fluorescent properties. It is utilized as a fluorescent labeling reagent in various scientific fields. The introduction of an amino group at the sixth carbon of the fluorescein structure enhances its solubility and fluorescence intensity, making it particularly useful for biological imaging applications. As a fluorescent marker, 6-AF is generally used to label specific molecules or structures in biological systems for visualization and tracking. When conjugated to biomolecules like proteins or nanoparticles, it enables the visualization and tracking of these molecules within cells or tissues using fluorescence microscopy. The fluorescence emitted by 6-AF can be quantitatively measured, facilitating the analysis of biomolecular interactions and cellular processes.

6-Aminofluorescein has diverse applications across various fields of biological research, including fluorescent labeling, live-cell imaging, and drug delivery systems. It is used to label proteins, nucleic acids, and nanostructures for imaging studies. Its enhanced solubility and fluorescence intensity make it suitable for tracking cellular processes in real-time. 6-AF has been utilized with drug delivery vehicles like fullerene-based liposomes (buckysomes), allowing researchers to monitor the distribution and efficacy of therapeutic agents. It is also used in the fluorescent antibody technique for rapid identification of pathogens .

Similar compounds include 5-Aminofluorescein, another isomer of aminofluorescein with similar fluorescent properties, and Fluorescein isothiocyanate, a derivative used for labeling proteins and other biomolecules. 6-Aminofluorescein is unique because of its specific binding properties and high sensitivity, making it particularly useful in detecting low concentrations of target molecules, and its compatibility with various biological systems enhances its utility in research and diagnostics.

• CAS No.: 51649-83-3
• Product Name: 6-Aminofluorescein
• Molecular Formula: C₂₀H₁₃NO₅
• Molecular Weight: 347.3 g/mol
• IUPAC Name: 5-amino-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• Standard InChI: InChI=1S/C20H13NO5/c21-10-1-4-13-16(7-10)20(26-19(13)24)14-5-2-11(22)8-17(14)25-18-9-12(23)3-6-15(18)20/h1-9,22-23H,21H2
• Standard InChIKey: YOAWSYSKQHLFPM-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1N)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O
• Canonical SMILES: C1=CC2=C(C=C1N)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O
• Synonyms: 6-Aminofluorescein; 6-Amino-3’,6’-dihydroxy-spiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3-one
• PubChem Compound: 103924
• Last Modified: Sep 15 2023